Cas no 2227769-62-0 (rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine
• CAS No: 2227769-62-0
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5797991
• PubChem ID: 165699072
• Update Time: 2025-10-20

rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropyl]methanamine
• 2227769-62-0
• EN300-1785607

• Inchi： 1S/C15H18N2/c1-15(2)12(8-16)14(15)11-7-10-5-3-4-6-13(10)17-9-11/h3-7,9,12,14H,8,16H2,1-2H3/t12-,14-/m0/s1
• InChI Key： NXNIBWZRERUIAF-JSGCOSHPSA-N
• SMILES： NC[C@H]1[C@H](C2C=NC3C=CC=CC=3C=2)C1(C)C

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine

Rac-(1R,3R)-2,2-Dimethyl-3-(Quinolin-3-Yl)Cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine, with CAS No. 2227769-62-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. The molecule's structure comprises a cyclopropyl ring substituted with a quinolinyl group and a methanamine moiety, which contributes to its intriguing chemical properties.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The quinolin-3-yl group in this compound is a key feature that contributes to its ability to interact with various biological targets. Researchers have demonstrated that such structures can exhibit potent inhibitory activity against enzymes involved in cellular signaling pathways, making them promising candidates for the treatment of diseases such as cancer and inflammatory disorders.

The cyclopropane ring in rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry, which can enhance the molecule's ability to bind to specific protein pockets. This property has been leveraged in the design of various pharmaceutical agents, including antibiotics and antiviral drugs. The stereochemistry at the (1R,3R) configuration further fine-tunes the molecule's pharmacokinetic and pharmacodynamic properties, making it a valuable tool for exploring enantioselective interactions within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine. Researchers have employed methodologies such as transition-metal-catalyzed cyclopropanation reactions and stereoselective alkylation techniques to construct this complex molecule. These methods not only ensure high yields but also maintain the integrity of the stereochemistry required for optimal biological activity.

In terms of biological activity, this compound has shown remarkable potential in preclinical studies. For instance, it has demonstrated selective inhibition of certain kinases implicated in oncogenesis, suggesting its role as a lead compound in anticancer drug development. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and neurodegenerative diseases.

From an analytical standpoint, the characterization of rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and purity, ensuring its suitability for use in both academic research and industrial applications.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further elucidate the mechanism of action of this compound. Molecular docking studies have already provided valuable information about its binding modes with target proteins, paving the way for rational drug design strategies.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(quinolin-3-yl)cyclopropylmethanamine represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a significant player in the development of novel therapeutic agents. As research continues to unfold, this compound is likely to contribute significantly to our understanding of drug design principles and their application in addressing unmet medical needs.